Cas no 499777-95-6 (9H-Xanthen-9-one,1-[(2E)-3,7-dimethyl-2,6-octadienyl]-2,6,8-trihydroxy-)

• Product Name: 9H-Xanthen-9-one,1-[(2E)-3,7-dimethyl-2,6-octadienyl]-2,6,8-trihydroxy-
• CAS No: 499777-95-6
• MF: C₂₃H₄O₅
• MW: 360.274866104126
• CID: 1553090
• Update Time: 2024-08-24

9H-Xanthen-9-one,1-[(2E)-3,7-dimethyl-2,6-octadienyl]-2,6,8-trihydroxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one,1-[(2E)-3,7-dimethyl-2,6-octadienyl]-2,6,8-trihydroxy-
• 9H-Xanthen-9-one, 1-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-2,6,8-trihydroxy-

• Inchi： 1S/C23H4O5/c1-13(2)5-4-6-14(3)7-8-16-17(25)9-10-19-21(16)23(27)22-18(26)11-15(24)12-20(22)28-19/h9-12H
• InChI Key： VXPZEXSGBAEBHD-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]/C(=[C]/[C]C1C2=C(OC3C(C2=O)=C([O])C=C([O])C=3)C=CC=1[O])/[C])/[C] |^1:0,2,6,17,20,25,26,27,^4:3,4,7|

Computed Properties

• Exact Mass: 380.16242
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• XLogP3: 4.311

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 611.9±55.0 °C(Predicted)
• PSA: 86.99
• pka: 6.72±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 8-prenylated xanthones